Cas no 81664-52-0 (Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester)
81664-52-0 structure
Product Name:Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester
CAS No:81664-52-0
MF:C9H9ClFNO2
MW:217.624665021896
MDL:MFCD17168709
CID:4200839
PubChem ID:22508461
Update Time:2025-08-03
Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester
- ethyl 5-amino-2-chloro-4-fluorobenzoate
- AT20084
- SCHEMBL4681116
- 81664-52-0
- EN300-5015352
- ZSPZAOASMCGAES-UHFFFAOYSA-N
- DB-206556
- AKOS012323113
- 5-Amino-2-chloro-4-fluorobenzoic acid ethyl ester
-
- MDL： MFCD17168709
- Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)5-3-8(12)7(11)4-6(5)10/h3-4H,2,12H2,1H3
- InChI Key： ZSPZAOASMCGAES-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC(N)=C(F)C=C1Cl
Computed Properties
- Exact Mass: 217.0305844Da
- Monoisotopic Mass: 217.0305844Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3Ų
Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT20084-1/G |
ETHYL 5-AMINO-2-CHLORO-4-FLUOROBENZOATE |
81664-52-0 | 95% | 1g |
$425 | 2023-09-19 | |
| AstaTech | AT20084-5/G |
ETHYL 5-AMINO-2-CHLORO-4-FLUOROBENZOATE |
81664-52-0 | 95% | 5g |
$1275 | 2023-09-19 | |
| Enamine | EN300-5015352-0.05g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-0.1g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-0.25g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-0.5g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-1.0g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-2.5g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-5.0g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-10.0g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 10g |
$2884.0 | 2023-05-25 |
Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
81664-52-0 (Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent